Cas no 713147-49-0 (Tert-butyl 4-[(2z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[(2z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate
• CAS No: 713147-49-0
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• MDL: MFCD09951951
• CID: 1749122
• PubChem ID: 54579874
• Update Time: 2025-07-21

Tert-butyl 4-[(2z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[(2z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate
• tert-butyl 4-[2-amino-2-(hydroxyimino)ethyl]piperidine-1-carboxylate
• AB1004443
• 4-(N-hydroxycarbamimidoylmethyl)piperidine-1-carboxylic acid tert-butyl ester
• 4-(N-hydroxycarbamimidoylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(2-amino-2-(hydroxyimino)ethyl)piperidine-1-carboxylate
• TERT-BUTYL 4-[(2Z)-2-AMINO-2-(HYDROXYIMINO)ETHYL]PIPERIDINE-1-CARBOXYLATE
• AKOS015950743
• 713147-49-0
• DB-074419
• TERT-BUTYL 4-[(N'-HYDROXYCARBAMIMIDOYL)METHYL]PIPERIDINE-1-CARBOXYLATE
• tert-Butyl4-(2-amino-2-(hydroxyimino)ethyl)piperidine-1-carboxylate
• SCHEMBL12321255
• EN300-386231

• MDL： MFCD09951951
• Inchi： 1S/C12H23N3O3/c1-12(2,3)18-11(16)15-6-4-9(5-7-15)8-10(13)14-17/h9,17H,4-8H2,1-3H3,(H2,13,14)
• InChI Key： BEQDXPROLVMHPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C/C(=N/O)/N)CC1)=O

Computed Properties

• Exact Mass: 257.17400
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.15000
• LogP: 2.40820

Additional information on Tert-butyl 4-[(2z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate

Introduction to Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate (CAS No. 713147-49-0)

Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate, identified by its CAS number 713147-49-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various biochemical applications.

The molecular structure of Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate features a piperidine core, which is a six-membered heterocyclic amine ring containing nitrogen. This nitrogen-rich structure contributes to the compound's ability to interact with biological targets in a highly specific manner. The presence of a tert-butyl group at the 4-position enhances the compound's stability and solubility, while the [(2Z)-2-amino-2-hydroxyiminoethyl] moiety introduces functional groups that are crucial for its biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate biological pathways involved in various diseases. Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate has emerged as a promising candidate due to its unique chemical properties and potential biological effects. Researchers have been exploring its potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies.

One of the most intriguing aspects of this compound is its ability to act as a modulator of protein-protein interactions. The piperidine ring and the functional groups attached to it can interact with specific residues on target proteins, thereby altering their conformation and function. This mechanism has been observed in several experimental studies where Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate has demonstrated the ability to inhibit the activity of key enzymes involved in disease pathways.

Recent research has also highlighted the compound's potential in drug discovery and development. Its structural features make it an excellent scaffold for designing new molecules with enhanced pharmacological properties. By modifying different parts of its structure, scientists can fine-tune its activity, selectivity, and pharmacokinetic profile to meet specific therapeutic needs.

The synthesis of Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically includes condensation reactions, cyclization steps, and functional group transformations. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product.

In terms of biological activity, preliminary studies have shown that Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate exhibits potent inhibitory effects on certain enzymes and receptors. For instance, it has been found to block the activity of cyclooxygenase (COX), an enzyme involved in inflammation and pain signaling. Additionally, it shows promise in inhibiting kinases that play a role in cancer cell proliferation.

The compound's ability to cross the blood-brain barrier has also been explored, suggesting potential applications in central nervous system disorders. However, further research is needed to fully understand its pharmacokinetic behavior and long-term safety profile. Preclinical studies are currently underway to evaluate its efficacy and toxicity in animal models.

The growing interest in this compound underscores the importance of continued research in the field of medicinal chemistry. As our understanding of biological pathways improves, so does our ability to design molecules that can precisely target disease-causing mechanisms. Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate represents just one example of how innovative chemical design can lead to breakthroughs in drug development.

In conclusion, Tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperidine-1-carboxylate (CAS No. 713147-49-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structure and functional properties make it an attractive candidate for further research and development. As scientists continue to explore its biological activities and optimize its synthetic routes, we can expect to see more exciting advancements in this field.